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Compound of Interest

Compound Name: Glycine, N-L-arginyl-

Cat. No.: B011102 Get Quote

Essential Safety and Handling Guide for Glycine, N-
L-arginyl-
Disclaimer: This document provides safety and handling information for Glycine, N-L-arginyl-.
As a specific Safety Data Sheet (SDS) for this dipeptide is not readily available, this guidance is

compiled from the safety data of its constituent amino acids, Glycine and L-arginine. It is crucial

to handle this compound with care, assuming it may possess hazards from both components.

Researchers, scientists, and drug development professionals should use this information as a

preliminary guide and always adhere to their institution's specific safety protocols and conduct

a thorough risk assessment before handling this chemical.

Personal Protective Equipment (PPE) and Safety
Measures
When handling Glycine, N-L-arginyl-, a comprehensive approach to personal protection is

essential to minimize exposure and ensure a safe laboratory environment. The following table

summarizes the recommended PPE and safety measures.
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PPE/Safety Measure Specification Rationale

Eye Protection
Chemical safety goggles or

glasses with side shields.

Protects eyes from potential

irritation or injury from dust

particles.[1]

Hand Protection Nitrile rubber gloves.

Provides a barrier against skin

contact. Gloves should be

inspected before use and

disposed of properly.[2]

Body Protection Laboratory coat.
Prevents contamination of

personal clothing.

Respiratory Protection

Generally not required if

adequate ventilation is

maintained.

If dust is generated and

ventilation is inadequate, a

NIOSH-approved N95 or P1

dust mask should be used.

Ventilation Work in a well-ventilated area.

Local exhaust ventilation is

recommended to control

airborne dust.[1][2]

Hygiene
Wash hands thoroughly after

handling.

Prevents accidental ingestion

and skin contamination.[1][3]

Operational and Disposal Plans
Proper handling, storage, and disposal procedures are critical for maintaining a safe laboratory

environment and ensuring the integrity of the compound.

Handling:

Avoid generating dust.[1][4]

Minimize contact with skin and eyes.[1][5]

Use in a well-ventilated area.[1]

Wash hands thoroughly after handling.[1][3]
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Storage:

Store in a tightly sealed container.[1]

Keep in a cool, dry place.[1][6][7] Recommended storage temperature is between 2°C and

8°C.[8]

Protect from moisture and light.[1][8]

Spill Response:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use a dust suppressant if necessary.

Clean-up: Carefully sweep or vacuum up the spilled material. Avoid generating dust.[1][4]

Collect: Place the spilled material into a suitable, labeled container for disposal.[1][9][10]

Decontaminate: Clean the spill area with soap and water.

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste.[5]

Do not mix with other waste.

Handle emptied containers as if they were full, as they may retain product residue.

First Aid Procedures
Immediate and appropriate first aid is crucial in the event of accidental exposure.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1][4]

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing and

wash it before reuse. Seek medical attention if irritation develops.[1][2]

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.[1][2]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious

person. Seek medical attention.[1]

Visualizing the Safety Workflow
The following diagram illustrates the key decision points and procedural flow for safely handling

Glycine, N-L-arginyl- from receipt to disposal.
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Caption: Workflow for Safe Handling of Glycine, N-L-arginyl-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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